Cas no 2228863-14-5 (methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate)

• Product Name: methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate
• CAS No: 2228863-14-5
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6447075
• PubChem ID: 163398836
• Update Time: 2025-06-10

methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate
• EN300-1861939
• 2228863-14-5
• SCHEMBL24517965

• Inchi： 1S/C10H10F2O3/c1-15-9(14)8(13)10(11,12)7-5-3-2-4-6-7/h2-6,8,13H,1H3
• InChI Key： HQDWXGKHLCNDGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate

Recent Advances in the Study of Methyl 3,3-Difluoro-2-hydroxy-3-phenylpropanoate (CAS: 2228863-14-5)

The compound methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate (CAS: 2228863-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated ester derivative exhibits unique structural and functional properties that make it a promising candidate for various applications, including drug development and synthetic chemistry. Recent studies have explored its potential as a building block for bioactive molecules, leveraging its fluorine atoms to enhance metabolic stability and binding affinity.

One of the key areas of investigation involves the synthesis and optimization of methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate. Researchers have developed novel catalytic methods to achieve high-yield and enantioselective synthesis, addressing challenges associated with the introduction of fluorine atoms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to produce enantiomerically pure forms of the compound, which are critical for pharmaceutical applications.

In addition to its synthetic utility, methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate has been evaluated for its biological activity. Preliminary in vitro studies suggest that it may serve as a precursor for inhibitors targeting enzymes such as proteases and kinases. Its fluorinated moiety is particularly advantageous in modulating the pharmacokinetic properties of derived compounds, as highlighted in a recent ACS Chemical Biology publication. The study reported enhanced membrane permeability and reduced susceptibility to enzymatic degradation, underscoring the compound's potential in drug design.

Further research has also explored the mechanistic insights into the interactions of methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate with biological targets. Molecular docking and dynamics simulations have revealed favorable binding modes with proteins involved in inflammatory pathways, suggesting its applicability in developing anti-inflammatory agents. These findings were corroborated by in vivo experiments, where derivatives of the compound exhibited significant efficacy in reducing inflammation in murine models.

Looking ahead, the versatility of methyl 3,3-difluoro-2-hydroxy-3-phenylpropanoate positions it as a valuable scaffold for future drug discovery efforts. Ongoing studies are focused on expanding its utility in targeted therapies, particularly in oncology and infectious diseases. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications, paving the way for novel therapeutic interventions.